Cas no 1036381-92-6 (tert-butyl 3-bromo-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-6-carboxylate)

• Product name: tert-butyl 3-bromo-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-6-carboxylate
• CAS No: 1036381-92-6
• MF: C₁₃H₁₇BrN₂O₃
• MW: 329.189682722092
• CID: 6014033
• PubChem ID: 59756831

tert-butyl 3-bromo-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-bromo-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-6-carboxylate
• (Tert-butyl 3-bromo-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate)
• tert-Butyl 3-bromo-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-6(2H)-carboxylate
• 1,6-Naphthyridine-6(2H)-carboxylic acid, 3-bromo-1,5,7,8-tetrahydro-2-oxo-, 1,1-dimethylethyl ester
• MFCD31925029
• tert-butyl 3-bromo-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate
• DTXSID301126543
• t-Butyl 3-bromo-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-6-carboxylate
• 6-Boc-3-bromo-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine
• tert-butyl 3-bromo-2-oxo-1,2,7,8-tetrahydro-1,6-naphthyridine-6(5h)-carboxylate
• CS-0078995
• PS-15616
• 1,1-Dimethylethyl 3-bromo-1,5,7,8-tetrahydro-2-oxo-1,6-naphthyridine-6(2H)-carboxylate
• SCHEMBL4739688
• 1036381-92-6
• P20032
• PB47991

• Inchi： 1S/C13H17BrN2O3/c1-13(2,3)19-12(18)16-5-4-10-8(7-16)6-9(14)11(17)15-10/h6H,4-5,7H2,1-3H3,(H,15,17)
• InChI Key： ZAZWMOVLWWDQHH-UHFFFAOYSA-N
• SMILES： N1C2=C(CN(C(OC(C)(C)C)=O)CC2)C=C(Br)C1=O

Computed Properties

• Exact Mass: 328.04225g/mol
• Monoisotopic Mass: 328.04225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų
• XLogP3: 1.4

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 515.8±50.0 °C(Predicted)
• pka: 10.68±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives